Cas no 831231-30-2 (N-(4-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 831231-30-2
• MF: C₂₁H₂₁N₅O₂S
• MW: 407.488742589951
• CID: 6318822
• PubChem ID: 2229617
• Update Time: 2025-06-07

N-(4-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• N-(4-ethoxyphenyl)-2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 831231-30-2
• F0653-0048
• AKOS003946032
• 2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide
• N-(4-ethoxyphenyl)-2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C21H21N5O2S/c1-3-28-15-10-8-14(9-11-15)23-19(27)13-29-21-25-24-20(26(21)2)17-12-22-18-7-5-4-6-16(17)18/h4-12,22H,3,13H2,1-2H3,(H,23,27)
• InChI Key： DBOGCGFFFBZJPL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C

Computed Properties

• Exact Mass: 407.14159610g/mol
• Monoisotopic Mass: 407.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Additional information on N-(4-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 831231-30-2)

The compound N-(4-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS: 831231-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of this compound, which combines an indole moiety with a 1,2,4-triazole ring, linked via a sulfanylacetamide bridge. This structural configuration is believed to contribute to its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated promising results for N-(4-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide. For instance, it has shown potent inhibitory effects on specific cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. Additionally, its anti-inflammatory properties have been linked to the modulation of cytokine production and the inhibition of pro-inflammatory enzymes.

Mechanistic studies have further elucidated the compound's interaction with biological targets. Molecular docking simulations and binding assays have revealed high affinity for certain protein kinases and receptors, suggesting its potential as a lead compound for drug development. These findings are supported by computational modeling, which predicts favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these encouraging results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, toxicity, and selectivity need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-(4-ethoxyphenyl)-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a promising candidate for various therapeutic applications. Ongoing research is expected to provide deeper insights into its mechanisms of action and potential clinical benefits, paving the way for its future development as a novel drug.